Cas no 1630332-51-2 ((2S)-2-(2,3-difluorophenyl)propanoic acid)

• Product Name: (2S)-2-(2,3-difluorophenyl)propanoic acid
• CAS No: 1630332-51-2
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 6022670
• PubChem ID: 131333362
• Update Time: 2025-05-21

(2S)-2-(2,3-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,3-difluorophenyl)propanoic acid
• EN300-6505767
• 1630332-51-2

• Inchi： 1S/C9H8F2O2/c1-5(9(12)13)6-3-2-4-7(10)8(6)11/h2-5H,1H3,(H,12,13)/t5-/m0/s1
• InChI Key： VMURTNOOZNPJCJ-YFKPBYRVSA-N
• SMILES： FC1C(=CC=CC=1[C@@H](C(=O)O)C)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2-(2,3-difluorophenyl)propanoic acid

Comprehensive Overview of (2S)-2-(2,3-difluorophenyl)propanoic acid (CAS No. 1630332-51-2): Properties, Applications, and Industry Insights

(2S)-2-(2,3-difluorophenyl)propanoic acid (CAS No. 1630332-51-2) is a chiral carboxylic acid derivative featuring a 2,3-difluorophenyl group attached to a propanoic acid backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential bioactivity. The (2S) stereochemistry is particularly noteworthy, as enantiopure compounds often exhibit distinct biological interactions compared to their racemic counterparts.

In recent years, the demand for fluorinated pharmaceutical intermediates like (2S)-2-(2,3-difluorophenyl)propanoic acid has surged, driven by the growing emphasis on precision medicine and targeted drug delivery systems. Fluorination is a common strategy in drug design, as it can enhance metabolic stability, improve bioavailability, and modulate receptor binding affinity. Researchers are actively exploring this compound's utility in developing next-generation anti-inflammatory agents and CNS-targeted therapeutics, aligning with current trends in personalized healthcare solutions.

The synthesis of 1630332-51-2 typically involves asymmetric catalytic methods to ensure high enantiomeric excess of the (2S)-configuration. Modern green chemistry approaches are being applied to its production, reflecting the pharmaceutical industry's shift toward sustainable manufacturing practices. Analytical characterization of this compound requires advanced techniques such as chiral HPLC and 19F NMR spectroscopy, which are critical for quality control in GMP-compliant production.

Beyond pharmaceuticals, (2S)-2-(2,3-difluorophenyl)propanoic acid shows promise in advanced material science applications. Its incorporation into liquid crystal formulations and polymeric matrices is being investigated for developing high-performance electronic displays and specialty coatings. This dual applicability in life sciences and materials engineering makes it a compelling subject for interdisciplinary research collaborations.

From a commercial perspective, the global market for chiral fluorinated building blocks like CAS 1630332-51-2 is projected to grow steadily, fueled by increasing R&D investments in biologics and small molecule therapeutics. Regulatory considerations for its use follow standard ICH guidelines, with particular attention to impurity profiling and stability testing protocols. Proper handling requires standard laboratory precautions, though it does not fall under hazardous material classifications.

Recent patent literature reveals innovative applications of (2S)-2-(2,3-difluorophenyl)propanoic acid in proteolysis-targeting chimera (PROTAC) designs and covalent inhibitor platforms, addressing current challenges in undruggable target modulation. These developments position this compound at the forefront of cutting-edge drug discovery methodologies that are transforming modern medicine.

Quality benchmarks for CAS 1630332-51-2 typically specify ≥98% chemical purity and ≥99% enantiomeric excess for research-grade material. Storage recommendations include protection from moisture at controlled room temperature, with stability data supporting long-term viability under proper conditions. These specifications make it suitable for both academic investigations and industrial-scale applications across multiple sectors.